Cas no 1805439-26-2 (4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide)
4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-2-fluoro-3-nitropyridine-5-sulfonamide
- 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide
-
- Inchi: 1S/C6H4F3N3O4S/c7-5(8)3-2(17(10,15)16)1-11-6(9)4(3)12(13)14/h1,5H,(H2,10,15,16)
- InChI Key: IKSMDVKHDVRGPY-UHFFFAOYSA-N
- SMILES: S(C1C=NC(=C(C=1C(F)F)[N+](=O)[O-])F)(N)(=O)=O
Computed Properties
- Exact Mass: 270.987
- Monoisotopic Mass: 270.987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 127
4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029032162-250mg |
4-(Difluoromethyl)-2-fluoro-3-nitropyridine-5-sulfonamide |
1805439-26-2 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029032162-500mg |
4-(Difluoromethyl)-2-fluoro-3-nitropyridine-5-sulfonamide |
1805439-26-2 | 95% | 500mg |
$1,600.75 | 2022-04-01 | |
| Alichem | A029032162-1g |
4-(Difluoromethyl)-2-fluoro-3-nitropyridine-5-sulfonamide |
1805439-26-2 | 95% | 1g |
$3,039.75 | 2022-04-01 |
4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide
4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide: A Comprehensive Overview
4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide (CAS No. 1805439-26-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide.
Chemical Structure and Properties
4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide is a fluorinated pyridine derivative with a molecular formula of C9H5F3N4O4S. The compound features a pyridine ring substituted with difluoromethyl, fluoro, and nitro groups, along with a sulfonamide functional group. These substituents contribute to the compound's unique chemical and biological properties. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, while the nitro group imparts electron-withdrawing effects that can influence its reactivity and biological activity.
The physical properties of 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide include a high melting point and good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various chemical reactions and biological assays.
Synthesis Methods
The synthesis of 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide involves several steps, each designed to introduce the specific functional groups onto the pyridine ring. One common synthetic route starts with the preparation of 6-fluoro-5-nitropyridin-3-amine, which is then converted to the corresponding sulfonamide derivative through a series of reactions including sulfonation and substitution.
A detailed synthetic protocol involves the following steps:
- Synthesis of 6-fluoro-5-nitropyridin-3-amine from 6-fluoro-5-nitropyridin-3-carbonitrile using a reduction reaction.
- Sulfonation of 6-fluoro-5-nitropyridin-3-amine to form 6-fluoro-5-nitropyridin-3-sulfonyl chloride.
- Nucleophilic substitution of 6-fluoro-5-nitropyridin-3-sulfonyl chloride with ammonia to yield the final product, 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide.
This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.
Biological Activities and Applications
4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide has been extensively studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory, anti-cancer, and antimicrobial properties.
Anti-inflammatory Activity:
In vitro studies have shown that 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.
Anti-cancer Activity:
Preliminary studies have demonstrated that 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide possesses significant anti-cancer properties. It has been shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the inhibition of cell proliferation and induction of cell cycle arrest at the G2/M phase.
Antimicrobial Activity:
The compound has also shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its ability to disrupt bacterial cell membranes and inhibit bacterial growth makes it a potential candidate for developing new antibiotics to combat drug-resistant strains.
Clinical Trials and Future Prospects
The promising preclinical results of 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide have led to its evaluation in early-phase clinical trials. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Initial findings have been encouraging, with no major adverse effects reported at therapeutic doses.
Ongoing research is focused on optimizing the pharmacokinetic properties of 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its therapeutic index.
In conclusion, 4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide (CAS No. 1805439-26-2) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological profile make it a valuable candidate for developing novel therapeutics in various medical fields.
1805439-26-2 (4-(Difluoromethyl)-6-fluoro-5-nitropyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)